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A Comparative Analysis of Reconstruction
Algorithms for FDG-PET Images
For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Performance with Supporting Experimental Data

The reconstruction algorithm chosen for Fluorodeoxyglucose-Positron Emission Tomography

(FDG-PET) images significantly impacts image quality and the accuracy of quantitative

measurements. This guide provides a comparative study of different reconstruction algorithms,

offering an objective look at their performance based on experimental data. We will delve into

the widely used Ordered Subset Expectation Maximization (OSEM) algorithm and its variations,

including those incorporating Point Spread Function (PSF) and Time-of-Flight (TOF)

information, as well as emerging deep learning-based approaches.

Quantitative Data Summary
The following table summarizes the quantitative performance of various reconstruction

algorithms based on key metrics such as Signal-to-Noise Ratio (SNR), Contrast-to-Noise Ratio

(CNR), and Standardized Uptake Value (SUV) measurements. These metrics are crucial for

assessing image quality and the accuracy of tracer uptake quantification.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3290782?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3290782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reconstr
uction
Algorithm

Key
Feature

Signal-to-
Noise
Ratio
(SNR)

Contrast-
to-Noise
Ratio
(CNR)

SUVmax SUVmean
Referenc
e

OSEM

Iterative

reconstruct

ion

Baseline Baseline Baseline Baseline [1][2]

OSEM +

PSF

Models the

system's

point

spread

function

Improved Improved
Generally

Higher

Generally

Higher
[1][3]

OSEM +

TOF

Incorporate

s time-of-

flight

information

Significantl

y Improved

Significantl

y Improved

More

Accurate

More

Accurate
[1][4]

OSEM +

PSF + TOF

Combines

PSF and

TOF

modeling

Highest

Improveme

nt

Highest

Improveme

nt

Higher and

More

Accurate

Higher and

More

Accurate

[1]

Q.Clear

(BSREM)

Bayesian

penalized

likelihood

reconstruct

ion

Improved

(noise

suppressio

n)

Significantl

y Improved

Significantl

y Higher
- [5]

DPR (Deep

Learning)

Deep

progressiv

e learning

integrated

into

iterative

reconstruct

ion

Markedly

Improved

Markedly

Improved

Significantl

y Higher

Significantl

y Higher
[1][6]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12003247/
https://jnm.snmjournals.org/content/46/3/424
https://pmc.ncbi.nlm.nih.gov/articles/PMC12003247/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10546435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12003247/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5851317/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12003247/
https://www.mdpi.com/2313-433X/9/3/65
https://pmc.ncbi.nlm.nih.gov/articles/PMC12003247/
https://www.researchgate.net/publication/390845827_Comparison_of_F-FDG_PET_image_quality_and_quantitative_parameters_between_DPR_and_OSEM_reconstruction_algorithm_in_patients_with_lung_cancer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3290782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The data presented in this guide is a synthesis of findings from multiple studies. While specific

parameters may vary, the general methodologies for evaluating reconstruction algorithms are

outlined below.

Phantom Studies
Phantom: NEMA IEC Body Phantom or Jaszczak phantom are commonly used.[7] These

phantoms contain spheres of various sizes that can be filled with a known concentration of

18F-FDG solution, simulating tumors of different sizes. The background compartment is also

filled with a lower concentration of radioactivity.

Data Acquisition: The phantom is scanned on a PET/CT scanner. The acquisition time and

injected dose are varied to assess algorithm performance under different conditions.[7]

Image Reconstruction: The acquired raw data is reconstructed using the different algorithms

being compared (e.g., OSEM, OSEM+PSF, AI-based methods). Key reconstruction

parameters such as the number of iterations and subsets are kept consistent for a fair

comparison where applicable.[1][2]

Quantitative Analysis: Regions of Interest (ROIs) are drawn on the reconstructed images

over the spheres and in the background. Metrics such as SNR, CNR, and the recovery

coefficient (a measure of the accuracy of the measured activity in the spheres) are

calculated.

Clinical Studies
Patient Population: Patients undergoing routine clinical FDG-PET/CT scans for indications

such as oncology are recruited.[5][6]

Data Acquisition: Patients are injected with a standard dose of 18F-FDG and scanned

according to the clinical protocol.

Image Reconstruction: Similar to phantom studies, the patient data is reconstructed using

the various algorithms under investigation.
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Quantitative Analysis: ROIs are placed on tumors and in healthy tissues (e.g., liver, muscle)

to measure SUVmax, SUVmean, and SUVpeak.[5][6] Image noise and lesion detectability

are also often assessed, sometimes through observer studies with experienced nuclear

medicine physicians.

Visualizing the Reconstruction Workflow
The following diagram illustrates the general workflow of FDG-PET image reconstruction, from

data acquisition to the final reconstructed image.
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Caption: A flowchart illustrating the key stages of FDG-PET image reconstruction.

In-depth Comparison of Algorithms
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Ordered Subset Expectation Maximization (OSEM)
OSEM is an iterative algorithm that has become the standard in clinical PET imaging.[1] It

models the Poisson statistics of photon counting, which leads to improved image quality

compared to older analytical methods like Filtered Backprojection (FBP).[3] However, the

number of iterations and subsets needs to be carefully chosen, as too many iterations can

amplify noise.[2]

OSEM with Point Spread Function (PSF) Modeling
This enhancement to the OSEM algorithm incorporates a model of the scanner's point spread

function.[3] The PSF describes how a single point source of radiation is imaged by the scanner.

By accounting for this blurring effect during reconstruction, OSEM+PSF can improve spatial

resolution and contrast.

OSEM with Time-of-Flight (TOF)
TOF PET scanners have detectors with very fast timing resolution. This allows for a more

precise localization of the annihilation event along the line of response. Incorporating this TOF

information into the OSEM algorithm significantly improves the signal-to-noise ratio and image

quality, especially in larger patients.[4]

AI-based Reconstruction Algorithms
More recently, artificial intelligence, particularly deep learning, has been applied to PET image

reconstruction.[6] These methods, such as the Deep Progressive Learning Reconstruction

(DPR) algorithm, can be integrated into the iterative reconstruction process.[1] Studies have

shown that AI-based algorithms can lead to markedly improved SNR and CNR, and more

accurate quantitative parameters compared to conventional OSEM.[6] They have the potential

to produce high-quality images from lower count data, which could lead to reduced radiation

dose for patients or shorter scan times.

Conclusion
The evolution of reconstruction algorithms has significantly advanced the quality and

quantitative accuracy of FDG-PET imaging. While OSEM remains a robust and widely used

algorithm, the incorporation of PSF and TOF modeling offers substantial improvements in
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image quality. The emergence of AI-based reconstruction techniques presents a paradigm shift,

with the potential to further enhance image quality, reduce noise, and improve the accuracy of

quantitative measurements, ultimately leading to better diagnostic confidence and patient

outcomes. The choice of the optimal reconstruction algorithm will depend on the specific

clinical or research application, the capabilities of the PET scanner, and the desired trade-off

between image quality and reconstruction time.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3290782?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3290782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

